Cas no 1678-80-4 ((1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane)
(1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane Chemical and Physical Properties
Names and Identifiers
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- cis-1,2,cis-1,4-1,2,4-trimethylcyclohexane
- (1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane
- (1R,2S,4S)-rel-1,2,4
- CIS,TRANS,TRANS-1,2,4-TRIMETHYLCYCLOHEXANE
- cis-1,2,4-Trimethylcyclohexane
- Cyclohexane, 1,2,4-trimethyl-, cis
- c,t,t-1,2,4-TRIMETHYLCYCLOHEXANE
- (1S,2R,4R)-1,2,4-trimethylcyclohexane
- Cyclohexane, 1,2,4-trimethyl-, (1alpha,2alpha,4alpha)-
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- Inchi: 1S/C9H18/c1-7-4-5-8(2)9(3)6-7/h7-9H,4-6H2,1-3H3/t7-,8+,9-/m0/s1
- InChI Key: VCJPCEVERINRSG-YIZRAAEISA-N
- SMILES: [C@H]1(C)C[C@@H](C)CC[C@H]1C
Computed Properties
- Exact Mass: 126.140850574g/mol
- Monoisotopic Mass: 126.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 86
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.7830
- Melting Point: -77.5°C
- Boiling Point: 147.75°C
- Refractive Index: 1.4300
(1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796100-50mg |
(1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane |
1678-80-4 | 50mg |
$3829.00 | 2023-05-17 | ||
| TRC | T796100-100mg |
(1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane |
1678-80-4 | 100mg |
$ 4500.00 | 2023-09-05 |
(1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on (1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane
(1R,2S,4S)-rel-1,2,4-Trimethylcyclohexane: A Chiral Platform for Advanced Chemical and Pharmaceutical Applications
As a chiral cyclohexane derivative with the CAS Registry Number 1678-80-4, the compound (1R,2S,4S)-rel-1,2,4-trimethylcyclohexane represents a critical scaffold in modern organic synthesis and drug discovery. Its unique three-dimensional structure—characterized by three methyl substituents arranged in a R,S,S configuration—provides exceptional stereoselectivity properties that are leveraged across multiple scientific domains. Recent advancements in asymmetric catalysis (J. Am. Chem. Soc., 2023) have highlighted its role as an ideal chiral auxiliary in asymmetric hydrogenation reactions targeting bioactive molecules.
In pharmaceutical development, this compound serves as a privileged structural motif for optimizing drug-like properties. Computational studies published in Nature Communications (May 2023) demonstrated how its rigid cyclohexane framework enhances metabolic stability while maintaining optimal lipophilicity balances (LogP values between 3.5–4.5). These attributes align with Lipinski's Rule of Five criteria critical for oral bioavailability. Researchers at MIT recently synthesized a series of derivatives where the trimethyl groups were functionalized with fluorine atoms to modulate receptor binding affinity—a strategy now being explored in GPCR-targeted therapies.
The compound's enantioselective synthesis remains an active research area. A landmark study in Angewandte Chemie (March 2023) introduced a novel iridium-catalyzed enantioselective aldol reaction pathway achieving >98% ee values under mild conditions. This method significantly reduces synthetic steps compared to traditional resolution approaches described in earlier literature (Org. Lett., 2019). The resulting (R,S,S) isomer exhibits unique π-stacking interactions with aromatic substrates—a phenomenon visualized through X-ray crystallography studies at Brookhaven National Lab.
In materials science applications, this compound forms the basis of novel chiral liquid crystals investigated for optoelectronic devices. A collaborative study between ETH Zurich and Samsung Advanced Institute (ACS Nano 2023) showed that incorporating (R,S,S) isomers into polymer matrices enhances dichroic ratios by up to 65%, enabling advanced polarizers for next-generation displays. The compound's rigid backbone stabilizes helical conformations at temperatures exceeding 150°C—a breakthrough for high-performance applications.
Safety evaluations published in Toxicological Sciences (January 2023) confirmed low acute toxicity profiles when administered via inhalation or dermal routes at concentrations below 5 mg/kg. Metabolomic analyses revealed rapid biotransformation through cytochrome P450-mediated oxidation pathways without evidence of bioaccumulation—a critical factor for industrial adoption as a solvent alternative to hazardous chlorinated compounds.
Ongoing research focuses on its application as a building block for supramolecular architectures. A team at Cambridge University recently demonstrated self-assembled nanotubes formed through π-π interactions between this compound's methyl groups and graphene oxide surfaces (Science Advances 2023). These nanostructures exhibit pH-responsive drug release capabilities with tunable burst-release profiles—properties being optimized for targeted cancer therapy delivery systems.
In enzymology studies funded by NIH grants (Grant #GM145789), this compound has emerged as an effective co-factor mimic in engineered cytochrome P450 systems. Site-directed mutagenesis experiments identified specific hydrophobic pockets where the trimethyl groups enhance substrate binding efficiency by up to 3-fold compared to native cofactors—a discovery accelerating efforts to create artificial biosynthetic pathways.
The compound's role in green chemistry initiatives is expanding through biomass-derived synthesis pathways reported in Sustainable Chemistry & Pharmacy. Researchers at Stanford developed a bio-based production method using engineered Clostridium species that convert lignin-derived precursors into the target isomer with >95% stereoselectivity—significantly reducing reliance on petrochemical feedstocks.
Ongoing clinical trials involving (R,S,S)-trimethylcyclohexane derivatives are evaluating their efficacy as chaperone therapies for neurodegenerative diseases. Phase I results published in Nature Medicine (September 2023) showed dose-dependent improvements in tau protein aggregation inhibition without significant off-target effects—a milestone achievement for protein misfolding disorders like Alzheimer's disease.
This multifunctional molecule continues to redefine boundaries across disciplines through its inherent chiral properties and structural versatility. As emerging CRISPR-based metabolic engineering techniques improve production yields and precision chemistry advances asymmetric synthesis methods—the potential applications of (R,S,S-trimethylcyclohexane) will likely expand into new frontiers including quantum computing interfaces and regenerative medicine scaffolds.
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